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Compound of Interest

Compound Name: 8alpha-Hydroxy-alpha-gurjunene

Cat. No.: B589337 Get Quote

In-Depth Technical Guide: 8α-Hydroxy-α-
gurjunene
For Researchers, Scientists, and Drug Development Professionals

Abstract
8α-Hydroxy-α-gurjunene is a naturally occurring sesquiterpenoid that has been identified in

select plant species. This technical guide provides a consolidated overview of its fundamental

chemical properties. At present, detailed experimental protocols for its isolation, extensive

quantitative biological activity data, and its involvement in specific signaling pathways are not

widely available in peer-reviewed literature. This document summarizes the currently available

information.

Chemical and Physical Properties
8α-Hydroxy-α-gurjunene is classified as a sesquiterpenoid.[1] Its core chemical and physical

data are presented below.
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Property Value Source

CAS Number 70206-70-1 [1][2]

Molecular Formula C₁₅H₂₄O [1][2]

Molecular Weight 220.4 g/mol [2]

Purity
≥98% (when commercially

sourced)
[2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Storage
Store at -20°C under an inert

atmosphere.
[2]

Sourcing
8α-Hydroxy-α-gurjunene has been identified as a constituent of the herbs of Sarcandra glabra.

[1]

Biological Activity
While the general class of sesquiterpenoids is known for a wide range of biological activities,

including anti-inflammatory and antimicrobial properties, specific quantitative data for 8α-

Hydroxy-α-gurjunene is not readily available in the public domain. Commercial suppliers

suggest its potential use in research related to signaling inhibitors and pharmacological

activities.[1]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific isolation and purification of 8α-

Hydroxy-α-gurjunene from its natural sources are not currently available. General

methodologies for the isolation of sesquiterpenoids from plant matter typically involve extraction

with organic solvents followed by various chromatographic techniques, such as column

chromatography and high-performance liquid chromatography (HPLC).
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Similarly, specific experimental protocols for assessing the biological activity of 8α-Hydroxy-α-

gurjunene have not been published.

Signaling Pathways and Logical Relationships
As of the latest available data, there are no published studies detailing the specific signaling

pathways modulated by 8α-Hydroxy-α-gurjunene. Therefore, a diagrammatic representation of

its mechanism of action or related experimental workflows cannot be provided at this time. The

logical relationship for its study would follow a standard natural product drug discovery

workflow.
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Standard Natural Product Research Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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